![molecular formula C24H26N2O2 B2920773 N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 946361-99-5](/img/structure/B2920773.png)
N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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Overview
Description
N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as BMB-3C, is a chemical compound that belongs to the dihydropyridine family. It has been extensively studied for its potential use in various scientific research applications, such as in the treatment of cardiovascular diseases, cancer, and neurological disorders.
Mechanism of Action
The mechanism of action of N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is complex and involves the modulation of various signaling pathways. This compound has been shown to inhibit the activity of the angiotensin-converting enzyme (ACE), which is responsible for the conversion of angiotensin I to angiotensin II. This results in a decrease in blood pressure and a reduction in the development of atherosclerosis.
This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways, such as the PI3K/Akt pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can reduce blood pressure and prevent the development of atherosclerosis by inhibiting the activity of the angiotensin-converting enzyme (ACE).
This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways, such as the PI3K/Akt pathway and the MAPK/ERK pathway.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide in lab experiments is that it has been extensively studied and its mechanism of action is well-understood. Additionally, this compound is relatively easy to synthesize and has a high degree of purity.
However, one of the limitations of using this compound in lab experiments is that it can be toxic at high concentrations. Additionally, the effects of this compound on different cell types and tissues are not well-understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many future directions for the study of N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. One area of research that holds promise is the use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain, which are both important factors in the development of neurological disorders.
Another area of research that holds promise is the use of this compound in the treatment of infectious diseases. Studies have shown that this compound can inhibit the growth of various bacteria and viruses, including Staphylococcus aureus and influenza virus.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It has been shown to have a variety of biochemical and physiological effects, including the ability to reduce blood pressure, prevent the development of atherosclerosis, induce apoptosis in cancer cells, and inhibit the growth and proliferation of cancer cells. While there are limitations to using this compound in lab experiments, its potential applications in the treatment of cardiovascular diseases, cancer, neurological disorders, and infectious diseases make it an exciting area of research for the future.
Synthesis Methods
N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide can be synthesized using a variety of methods, including the Hantzsch reaction, the Biginelli reaction, and the Kabachnik-Fields reaction. The most commonly used method for the synthesis of this compound is the Hantzsch reaction, which involves the condensation of 3-methylbenzaldehyde, 4-butylaniline, and ethyl acetoacetate in the presence of ammonium acetate and ethanol.
Scientific Research Applications
N-(4-butylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the treatment of cardiovascular diseases. Studies have shown that this compound can reduce blood pressure and prevent the development of atherosclerosis by inhibiting the activity of the angiotensin-converting enzyme (ACE).
This compound has also been studied for its potential use in the treatment of cancer. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways, such as the PI3K/Akt pathway and the MAPK/ERK pathway.
properties
IUPAC Name |
N-(4-butylphenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O2/c1-3-4-7-19-9-12-22(13-10-19)25-24(28)21-11-14-23(27)26(17-21)16-20-8-5-6-18(2)15-20/h5-6,8-15,17H,3-4,7,16H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPPTYVISOXKMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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